Cas no 477888-51-0 ((E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one)

• Product Name: (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one
• CAS No: 477888-51-0
• MF: C₂₄H₂₁BrFNO₂
• MW: 454.331449270248
• CID: 5233440
• Update Time: 2025-10-29

(E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-(4-BROMO-3-METHYLANILINO)-4-[(2-FLUORO[1,1'-BIPHENYL]-4-YL)OXY]-1-PENTEN-3-ONE
• (1E)-1-[(4-bromo-3-methylphenyl)amino]-4-({2-fluoro-[1,1'-biphenyl]-4-yl}oxy)pent-1-en-3-one
• (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one

• Inchi： 1S/C24H21BrFNO2/c1-16-14-19(8-11-22(16)25)27-13-12-24(28)17(2)29-20-9-10-21(23(26)15-20)18-6-4-3-5-7-18/h3-15,17,27H,1-2H3/b13-12+
• InChI Key： JKZAJIHPNYOMMY-OUKQBFOZSA-N
• SMILES： BrC1=CC=C(C=C1C)N/C=C/C(C(C)OC1C=CC(=C(C=1)F)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• XLogP3: 7.2
• Topological Polar Surface Area: 38.3

Additional information on (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one

Compound Introduction: (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one (CAS No. 477888-51-0)

The compound (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one, identified by its CAS number 477888-51-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential pharmacological properties. The presence of multiple functional groups, including a bromo-substituted aniline moiety and a fluoro-substituted phenyl ring, suggests a high degree of structural complexity that may contribute to its unique interactions with biological targets.

In recent years, the development of novel therapeutic agents has been heavily influenced by the integration of computational chemistry and high-throughput screening techniques. The structural features of (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one make it an attractive candidate for further investigation in drug discovery pipelines. Specifically, the combination of electron-withdrawing and electron-donating groups within its framework could modulate its binding affinity to various enzymes and receptors. This has led to its exploration as a potential scaffold for the development of new medications targeting a range of diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in treating conditions such as cancer, inflammation, and neurological disorders. The 4-bromo-3-methylanilino group is particularly noteworthy, as it has been associated with enhanced binding interactions in several pharmacological contexts. Furthermore, the 3-fluoro-4-phenylphenoxy moiety adds another layer of complexity, which may contribute to its selectivity and efficacy.

The synthesis of (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These techniques not only enhance yield but also improve the overall purity of the final product, which is crucial for subsequent pharmacological evaluation.

Computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one might bind to target proteins. These simulations have provided valuable insights into key binding pockets and interaction residues, guiding the design of more potent derivatives. Additionally, quantum mechanical calculations have been employed to elucidate the electronic properties of the molecule, which are essential for understanding its reactivity and pharmacological behavior.

Preliminary biological assays have shown promising results for this compound, particularly in terms of its ability to inhibit certain enzymes involved in disease pathways. For instance, studies suggest that it may exhibit inhibitory activity against targets implicated in cancer cell proliferation and survival. While these findings are encouraging, further research is needed to fully characterize its pharmacokinetic properties and potential side effects. This includes evaluating its solubility, metabolic stability, and distribution within biological systems.

The integration of machine learning and artificial intelligence into drug discovery has also facilitated the rapid identification of novel analogs based on the structure of (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one. By leveraging large datasets and predictive models, researchers can accelerate the design process and identify compounds with enhanced therapeutic profiles. This approach aligns well with current trends in medicinal chemistry, where efficiency and innovation are paramount.

In conclusion, (E)-1-(4-bromo-3-methylanilino)-4-(3-fluoro-4-phenylphenoxy)pent-1-en-3-one (CAS No. 477888-51-0) represents a promising candidate for further development in pharmaceutical research. Its complex structure and unique functional groups make it an attractive scaffold for designing new therapeutic agents. With ongoing advancements in synthetic chemistry, computational biology, and drug discovery technologies, this compound holds significant potential for addressing various medical conditions in the future.